8-(cyclohexylamino)-7-[2-hydroxy-3-(4-nitrophenoxy)propyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-(cyclohexylamino)-7-[2-hydroxy-3-(4-nitrophenoxy)propyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C21H26N6O6/c1-25-18-17(19(29)24-21(25)30)26(20(23-18)22-13-5-3-2-4-6-13)11-15(28)12-33-16-9-7-14(8-10-16)27(31)32/h7-10,13,15,28H,2-6,11-12H2,1H3,(H,22,23)(H,24,29,30)
• InChI Key: GWGVWQMBZQKYAY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NC3CCCCC3)CC(COC4=CC=C(C=C4)[N+](=O)[O-])O
• Molecular Formula: C21H26N6O6
• Molecular Weight: 458.5 g/mol

Description

8-(cyclohexylamino)-7-[2-hydroxy-3-(4-nitrophenoxy)propyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C21H26N6O6 and its molecular weight is 458.475. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research on compounds structurally similar to 8-(cyclohexylamino)-7-[2-hydroxy-3-(4-nitrophenoxy)propyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione indicates their synthesis and potential in various biological applications. For instance, the synthesis and cardiovascular activity of new 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones were explored. The compounds demonstrated significant prophylactic antiarrhythmic activity and hypotensive activity, with weak affinity for alpha1- and alpha2-adrenoreceptors (Chłoń-Rzepa et al., 2004). Another study synthesized 3-methyl-7-(1,1-dioxothietan-3-yl)-8-cyclohexylamino-1-ethyl-1H-purine-2,6(3H,7H)-dione and found it exhibited pronounced antidepressant activity (Khaliullin et al., 2018).

Analytical and Synthetic Studies

In analytical and synthetic contexts, these purine derivatives are a focus of significant research. For instance, compounds like 8-bromophenols coupled with nucleoside bases and brominated tetrahydroisoquinolines from Rhodomela confervoides have been isolated and studied for their structure and potential applications (Ma et al., 2007). Similarly, the synthesis of new 1,3,8-trisubstituted purine-2,6-diones and 1,3,6-trisubstituted thiazolo[2,3-f]purine-2,4-diones as agents with potential biological activities was explored, demonstrating the versatility and scope of these compounds in scientific research (Hayallah & Famulok, 2007).

Protective Group Chemistry

The use of protective groups in the synthesis of complex molecules is crucial, as seen in studies like the one on Thietanyl protection in the synthesis of 8-substituted 1-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones. This research highlights the importance of protective groups in achieving selective synthesis and structural integrity of the final product (Khaliullin & Shabalina, 2020).